3-Bromo-5-chloropyridine-4-carboxaldehyde
Cat. No. B1379125
M. Wt: 220.45 g/mol
InChI Key: JLQBWCMANGAHMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][n:4][cH:5][c:6]([Cl:10])[c:7]1[CH:8]=[O:9].[Cl:11][c:12]1[cH:13][n:14][cH:15][c:16]([Cl:17])[c:18]1[CH2:19][OH:20]>>[Br:1][c:2]1[cH:3][n:4][cH:5][c:6]([Cl:10])[c:7]1[CH2:8][OH:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1c(Cl)cncc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1c(Cl)cncc1Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OCc1c(Cl)cncc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
